Cas no 206559-55-9 (4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide)
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide is a specialized organic compound featuring a thiosemicarbazide functional group attached to a 3,4-dichlorobenzyl moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate for heterocyclic compounds and coordination complexes. Its dichlorobenzyl group enhances lipophilicity, while the thiosemicarbazide moiety offers chelating properties, useful in metal ion binding applications. The compound is of interest in pharmaceutical and agrochemical research due to its potential bioactivity. High purity grades ensure consistent performance in synthetic workflows. Proper handling is advised due to its reactive functional groups. Storage under inert conditions is recommended to maintain stability.
206559-55-9 structure
Product Name:4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide
CAS No:206559-55-9
MF:C8H9Cl2N3S
MW:250.148157835007
MDL:MFCD00070641
CID:825224
PubChem ID:2758077
Update Time:2025-06-07
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide
- 1-amino-3-[(3,4-dichlorophenyl)methyl]thiourea
- MFCD00070641
- Hydrazinecarbothioamide, N-[(3,4-dichlorophenyl)methyl]-
- AKOS015848959
- C8H9Cl2N3S
- N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide
- DTXSID40374156
- 3-amino-1-[(3,4-dichlorophenyl)methyl]thiourea
- 206559-55-9
-
- MDL： MFCD00070641
- Inchi： 1S/C8H9Cl2N3S/c9-6-2-1-5(3-7(6)10)4-12-8(14)13-11/h1-3H,4,11H2,(H2,12,13,14)
- InChI Key： MVZAMZJSSMCETJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CNC(NN)=S)Cl
Computed Properties
- Exact Mass: 248.98900
- Monoisotopic Mass: 248.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.2A^2
- XLogP3: 2
Experimental Properties
- Density: 1.45
- Melting Point: 171-173°C
- Boiling Point: 381.7°C at 760 mmHg
- Flash Point: 184.7°C
- Refractive Index: 1.659
- PSA: 82.17000
- LogP: 3.31330
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018523-1g |
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide |
206559-55-9 | 1g |
￡48.00 | 2022-03-01 | ||
| Fluorochem | 018523-5g |
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide |
206559-55-9 | 5g |
￡168.00 | 2022-03-01 | ||
| Alichem | A250001886-10g |
N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide |
206559-55-9 | 95% | 10g |
$400.00 | 2023-09-02 | |
| Ambeed | A744111-1g |
N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide |
206559-55-9 | 95+% | 1g |
$58.00 | 2021-07-13 | |
| abcr | AB149905-1 g |
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide; 97% |
206559-55-9 | 1 g |
€134.90 | 2023-07-20 | ||
| abcr | AB149905-5 g |
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide; 97% |
206559-55-9 | 5 g |
€308.30 | 2023-07-20 | ||
| TRC | D440015-50mg |
4-(3,4-Dichlorobenzyl)-3-Thiosemicarbazide |
206559-55-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D440015-100mg |
4-(3,4-Dichlorobenzyl)-3-Thiosemicarbazide |
206559-55-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D440015-500mg |
4-(3,4-Dichlorobenzyl)-3-Thiosemicarbazide |
206559-55-9 | 500mg |
$ 95.00 | 2022-06-05 | ||
| abcr | AB149905-1g |
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide, 97%; . |
206559-55-9 | 97% | 1g |
€134.90 | 2025-02-19 |
4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
206559-55-9 (4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide) Related Products
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